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Compound of Interest

Compound Name: 2'-Bromoacetophenone

Cat. No.: B1265738

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Bromoacetophenone (2-BAP) is an aromatic ketone that serves as a versatile intermediate
in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1][2] Its
utility stems from its reactive nature, which also necessitates a thorough understanding of its
potential hazards and the implementation of rigorous safety protocols. This guide provides a
comprehensive overview of the safety data, handling precautions, emergency procedures, and
toxicological profile of 2'-Bromoacetophenone to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

2'-Bromoacetophenone is classified as a hazardous substance. It is crucial to understand its
primary hazards to implement appropriate safety measures.

GHS Classification:

o Skin Corrosion/Irritation: Category 2[3]

o Serious Eye Damage/Eye Irritation: Category 2[3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[3]

Signal Word: Warning
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Hazard Statements:
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 2'-Bromoacetophenone is
essential for its safe handling and storage. The following table summarizes key quantitative

data.
Property Value Reference(s)
CAS Number 2142-69-0
Molecular Formula CsH7Bro
Molecular Weight 199.05 g/mol
Colorless to light orange/yellow
Appearance o
clear liquid
Not applicable (as it's a liquid
Melting Point PP ( a
at room temperature)
Boiling Point 113-114 °C @ 11 Torr
Density 1.5+0.1 g/cm?3
Flash Point 86.6 £9.9 °C
Practically insoluble in water;
Solubility Soluble in organic solvents like

ethanol and ether.

Toxicological Information and Signaling Pathways
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2'-Bromoacetophenone is a reactive electrophile and a lachrymator, meaning it can cause
tearing. Its toxicity is primarily attributed to its ability to covalently modify biological
macromolecules.

Mechanism of Toxicity: The primary mechanism of toxicity for a-haloketones like 2'-
Bromoacetophenone involves the covalent modification of nucleophilic residues in proteins,
particularly cysteine. The electrophilic carbon atom adjacent to the carbonyl group is
susceptible to attack by the thiol group of cysteine residues. This irreversible reaction can lead
to the inactivation of critical enzymes and disruption of cellular signaling pathways.

One key target of 2'-Bromoacetophenone and similar electrophiles is Aldehyde
Dehydrogenase 2 (ALDH2), a mitochondrial enzyme crucial for detoxifying endogenous and
exogenous aldehydes. Inactivation of ALDH2 by electrophiles can lead to an accumulation of
toxic aldehydes, contributing to cellular stress and damage.

Below is a diagram illustrating the proposed signaling pathway for 2'-Bromoacetophenone-
induced cellular toxicity through the inactivation of ALDH2.
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Caption: Proposed mechanism of 2'-Bromoacetophenone toxicity via covalent inactivation of
ALDH2.

Experimental Protocols

Adherence to strict experimental protocols is paramount when working with 2'-
Bromoacetophenone to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

» Ventilation: All handling of 2'-Bromoacetophenone, including weighing and transferring,
must be conducted in a certified chemical fume hood to prevent inhalation of vapors.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2'-Bromoacetophenone:
o Eye Protection: Chemical safety goggles and a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). Gloves should be
inspected for integrity before each use and changed immediately if contaminated.

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes.

Handling and Storage

e Handling:

[¢]

Before use, ensure all necessary safety equipment is available and in good working order.

Work in a well-ventilated chemical fume hood.

[e]

o

Avoid direct contact with skin, eyes, and clothing.

[¢]

Avoid inhalation of vapors.
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o Use the smallest amount of material necessary for the experiment.

o After handling, wash hands thoroughly with soap and water.
e Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents and strong bases.

o Keep containers tightly closed when not in use.
o Store in a secondary containment tray to prevent the spread of spills.

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial. The following workflows
outline the necessary steps for various emergency scenarios.

Exposure Workflow
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Exposure Occurs
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Caption: Workflow for responding to personal exposure to 2'-Bromoacetophenone.

Spill Response Workflow
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Caption: Workflow for cleaning up a 2'-Bromoacetophenone spill.
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First-Aid Measures

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately wash with plenty of soap and water for at least 15 minutes while
removing all contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Considerations

All waste materials contaminated with 2'-Bromoacetophenone, including absorbent materials
from spills and empty containers, must be disposed of as hazardous waste in accordance with
local, state, and federal regulations. Do not dispose of down the drain.

Conclusion

2'-Bromoacetophenone is a valuable chemical intermediate, but its hazardous properties
demand careful and informed handling. By understanding its physical and chemical properties,
toxicological profile, and by strictly adhering to the outlined safety protocols and emergency
procedures, researchers and scientists can mitigate the risks associated with its use. This
guide serves as a critical resource for promoting a culture of safety in the laboratory and
ensuring the well-being of all personnel working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromoacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265738#2-bromoacetophenone-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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